Cas no 23632-66-8 ((S)-(+)-3-(Benzyloxyxarbonyl)-5-ox-4-oxazolidineacetic Acid)

• Product Name: (S)-(+)-3-(Benzyloxyxarbonyl)-5-ox-4-oxazolidineacetic Acid
• CAS No: 23632-66-8
• MF: C₁₃H₁₃NO₆
• MW: 279.245424032211
• CID: 52341
• PubChem ID: 24870543
• Update Time: 2025-10-31

(S)-(+)-3-(Benzyloxyxarbonyl)-5-ox-4-oxazolidineacetic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3-((Benzyloxy)carbonyl)-5-oxooxazolidin-4-yl)acetic acid
• (S)-(+)-3-(Benzyloxycarbonyl)-5-oxo-4-oxazolidineacetic acid
• (S)-(+)-3-(BENZYLOXYCARBONYL)-5-OXO-4-OXAZOLIDINEPROPIONIC ACID
• (S)-(+)-3-(Benzyloxyxarbonyl)-5-ox-4-oxazolidineacetic Acid
• (4S)-3-benzyloxycarbonyl-4-carboxymethyl-1,3-oxazolidin-5-one
• (4S)-4-Carboxymethyl-3-[(phenylmethoxy)carbonyl]oxazolidin-5-one
• (S)-(+)-3-(benzyloxycarbonyl)-5-oxo-4-oxazolidine
• (S)-2-(3-(Benzyloxycarbonyl)-5-oxooxazolidin-4-yl)acetic acid
• (S)-3-(benzyloxycarbonyl)-5-oxo-4-oxazolidineacetic acid
• 4(S)-3-benzyloxycarbonyl-5-oxo-oxazolidin-4-yl acetic acid
• N-Cbz-5-oxazolidinone-L-aspartic acid
• Z-Asp(Oxa)-OH

• Inchi： 1S/C13H13NO6/c15-11(16)6-10-12(17)20-8-14(10)13(18)19-7-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,15,16)/t10-/m0/s1
• InChI Key： XGNNOKSIFRVHHA-JTQLQIEISA-N
• SMILES： O1C([C@H](CC(=O)O)N(C(=O)OCC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 279.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6

Experimental Properties

• Color/Form: Not determined
• Density: 1.4110
• Melting Point: 84-87 °C (lit.)
• PSA: 93.14000
• LogP: 0.92070
• Specific Rotation: 137 º (c=3.5 in MeOH)
• Optical Activity: [α]22/D +137°, c = 3.5 in methanol

(S)-(+)-3-(Benzyloxyxarbonyl)-5-ox-4-oxazolidineacetic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on (S)-(+)-3-(Benzyloxyxarbonyl)-5-ox-4-oxazolidineacetic Acid

Introduction to (S)-(+)-3-(Benzyloxyxarbonyl)-5-ox-4-oxazolidineacetic Acid (CAS No. 23632-66-8)

The compound (S)-(+)-3-(Benzyloxyxarbonyl)-5-ox-4-oxazolidineacetic Acid, identified by its CAS number 23632-66-8, is a highly specialized chemical entity with significant applications in the field of pharmaceutical research and biotechnology. This compound belongs to the class of oxazolidinone derivatives, which are known for their versatile structural and functional properties. The presence of the benzyloxy carbonyl group and the oxazolidine ring in its molecular structure imparts unique reactivity and stability, making it a valuable intermediate in synthetic chemistry and drug development.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The enantiomerically pure form of this compound, specifically the (S)-configuration, has garnered attention due to its role in facilitating enantioselective reactions. These reactions are crucial for the synthesis of biologically active molecules, particularly in the production of pharmaceuticals that require specific stereochemical configurations for optimal efficacy. The (S)-(+)-isomer of (S)-(+)-3-(Benzyloxyxarbonyl)-5-ox-4-oxazolidineacetic Acid is particularly valued for its ability to induce high yields of enantiomerically pure products, which is a cornerstone in modern drug discovery.

The oxazolidinone moiety in this compound is a key feature that contributes to its utility in medicinal chemistry. Oxazolidinones are five-membered heterocyclic compounds that exhibit significant binding affinity to various biological targets. This property makes them useful in the design of protease inhibitors, which are essential in treating a wide range of diseases, including cancer and infectious disorders. The benzyloxy carbonyl group further enhances the reactivity of the compound, allowing it to participate in various organic transformations such as peptide coupling reactions and carbodiimide-mediated syntheses.

Current research in the field of organometallic chemistry has highlighted the importance of chiral auxiliaries like (S)-(+)-3-(Benzyloxyxarbonyl)-5-ox-4-oxazolidineacetic Acid in catalytic processes. Transition metal-catalyzed reactions often require precise control over stereochemistry to achieve desired outcomes. The compound's ability to stabilize chiral centers and facilitate asymmetric transformations has led to its incorporation in numerous synthetic protocols. For instance, palladium-catalyzed cross-coupling reactions have been enhanced by using this compound as a ligand, resulting in improved selectivity and yield.

Another area where this compound has shown promise is in the development of novel antibiotics. The oxazolidinone scaffold is known to exhibit antimicrobial activity by inhibiting bacterial protein synthesis. By incorporating functional groups such as the benzyloxy carbonyl moiety, researchers have been able to modify the pharmacophore to enhance potency and reduce resistance mechanisms. Recent studies have demonstrated that derivatives of (S)-(+)-3-(Benzyloxyxarbonyl)-5-ox-4-oxazolidineacetic Acid exhibit significant activity against multidrug-resistant bacterial strains, highlighting its potential as a lead compound for new antibiotics.

In addition to its pharmaceutical applications, this compound has found utility in materials science and polymer chemistry. The unique structural features of oxazolidinones contribute to their role as monomers or cross-linking agents in polymer synthesis. Researchers have explored the use of (S)-(+)-3-(Benzyloxyxarbonyl)-5-ox-4-oxazolidineacetic Acid in creating advanced materials with tailored properties such as biodegradability and mechanical strength. These materials have potential applications in biomedical devices, coatings, and sustainable packaging solutions.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high purity and yield. Advances in synthetic methodologies have enabled more efficient production processes, making it more accessible for industrial applications. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to isolate the (S)-configuration with high enantiomeric excess. These advancements underscore the growing importance of this compound in both academic research and industrial settings.

Looking ahead, the future prospects for (S)-(+)-3-(Benzyloxyxarbonyl)-5-ox-4-oxazolidineacetic Acid are promising, with ongoing research aimed at expanding its applications and improving its synthetic routes. Innovations in computational chemistry and artificial intelligence are expected to play a significant role in designing new derivatives with enhanced properties. Additionally, collaborations between academia and industry will likely accelerate the translation of laboratory findings into commercial products, further solidifying the compound's importance in various scientific disciplines.